1,2-dimethyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1H-imidazole-4-sulfonamide

• IUPAC Name: 1,2-dimethyl-N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]imidazole-4-sulfonamide
• InChI: InChI=1S/C14H20N4O2S2/c1-11-15-14(9-17(11)2)22(19,20)16-13-3-5-18(8-13)7-12-4-6-21-10-12/h4,6,9-10,13,16H,3,5,7-8H2,1-2H3
• InChI Key: BIGDKVFZPARVNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C)S(=O)(=O)NC2CCN(C2)CC3=CSC=C3
• Molecular Formula: C14H20N4O2S2
• Molecular Weight: 340.5 g/mol
• CAS No.: 2097930-87-3

Description

1,2-dimethyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C14H20N4O2S2 and its molecular weight is 340.46. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Evaluation

Compounds containing sulfonamido moieties, like 1,2-dimethyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1H-imidazole-4-sulfonamide, have been investigated for their potential as antibacterial agents. A study by Azab, Youssef, and El-Bordany (2013) reported the synthesis of new heterocyclic compounds with a sulfonamido moiety and their evaluation for antibacterial activity, where some compounds exhibited high activities.

Synthesis of Heterocyclic Compounds

The compound has been used in the synthesis of various heterocyclic compounds. For example, Cheng, Peng, and Li (2010) demonstrated an orthogonal synthesis of polyfunctionalized pyrroles and thiophenes from reactions involving similar compounds.

Polarographic Studies

Polarographic studies involving alkyl imidazolyl sulfoxides and sulfides, which are structurally related to the compound, were conducted by Johansson and Wendsjö (1983). These studies provide insights into the electron densities and reactivity of such compounds.

Antiproliferative Agents

Compounds bearing a structure similar to this compound have been explored as antiproliferative agents. Bashandy, Alsaid, Arafa, and Ghorab (2014) synthesized novel derivatives and evaluated their in vitro antiproliferative activity, demonstrating significant potential against certain cancer cell lines.

Crystal Structure and Antimicrobial Activity

The crystal structure and antimicrobial activity of related compounds were investigated by Nural, Gemili, Seferoğlu, Şahin, Ülger, and Sarı (2018). Their work provided valuable information on the structure-activity relationships of these compounds.

Methylsulfanylation of Imidazopyridines

Research by Chen, Cao, Zhang, Li, Xu, Miao, and Ren (2017) involved the methylsulfanylation of imidazopyridines, closely related to the compound , highlighting novel synthetic methods in organic chemistry.

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds have a broad range of biological properties and can interact with multiple receptors . Similarly, pyrrolidine derivatives have shown potency towards certain receptors .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, leading to a wide range of biological activities . Pyrrolidine derivatives also exhibit a variety of interactions with their targets .

Biochemical Pathways

Compounds containing imidazole and pyrrolidine moieties have been reported to influence a variety of biochemical pathways .

Pharmacokinetics

Imidazole derivatives are generally highly soluble in water and other polar solvents, which can influence their bioavailability .

Result of Action

It has been reported that certain imidazole and pyrrolidine derivatives have demonstrated antitumor activity .